Cas no 1818868-52-8 (4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione)

4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione structure
1818868-52-8 structure
Product Name:4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
CAS No:1818868-52-8
MF:C7H13BrO2S
MW:241.14592051506
CID:4770357
Update Time:2026-02-26

4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 4-(2-bromoethyl)tetrahydro-2H-thiopyran 1,1-dioxide
    • BrCCC1CCS(CC1)(=O)=O
    • 4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
    • Inchi: 1S/C7H13BrO2S/c8-4-1-7-2-5-11(9,10)6-3-7/h7H,1-6H2
    • InChI Key: ZDDVGCKHSDOUNS-UHFFFAOYSA-N
    • SMILES: BrCCC1CCS(CC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 191
  • XLogP3: 1.5
  • Topological Polar Surface Area: 42.5

4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS63469-250 MG
4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
1818868-52-8 95%
250MG
¥ 3,174.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS63469-500 MG
4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
1818868-52-8 95%
500MG
¥ 4,237.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS63469-1 G
4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
1818868-52-8 95%
1g
¥ 5,293.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS63469-5 G
4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
1818868-52-8 95%
5g
¥ 15,516.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBS63469-10 G
4-(2-bromoethyl)-1λ⁶-thiane-1,1-dione
1818868-52-8 95%
10g
¥ 23,014.00 2021-05-07
Chemenu
CM392048-250mg
4-(2-bromoethyl)-1λ?-thiane-1,1-dione
1818868-52-8 95%+
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Chemenu
CM392048-500mg
4-(2-bromoethyl)-1λ?-thiane-1,1-dione
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CM392048-1g
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CM392048-5g
4-(2-bromoethyl)-1λ?-thiane-1,1-dione
1818868-52-8 95%+
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1818868-52-8 95%+
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